{[2-(Methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl 2,6-dichloropyridine-3-carboxylate

• IUPAC Name: [2-[(2-methoxycarbonylthiophen-3-yl)amino]-2-oxoethyl] 2,6-dichloropyridine-3-carboxylate
• InChI: InChI=1S/C14H10Cl2N2O5S/c1-22-14(21)11-8(4-5-24-11)17-10(19)6-23-13(20)7-2-3-9(15)18-12(7)16/h2-5H,6H2,1H3,(H,17,19)
• InChI Key: UYUWXPJFDFCWQY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)NC(=O)COC(=O)C2=C(N=C(C=C2)Cl)Cl
• Molecular Formula: C14H10Cl2N2O5S
• Molecular Weight: 389.2 g/mol

Description

The compound “{[2-(Methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl 2,6-dichloropyridine-3-carboxylate” is a complex organic molecule that contains several functional groups. It has a thiophene ring, which is a five-membered ring with one sulfur atom. The methoxycarbonyl group is an ester functional group, which is often involved in condensation reactions. The carbamoyl group is a common functional group in organic chemistry involved in many biological reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and aromatic rings. Unfortunately, without more specific information or a provided structure, it’s difficult to analyze in detail.

Chemical Reactions Analysis

Thiophene derivatives are known to undergo a variety of chemical reactions. For example, they can participate in Suzuki-Miyaura cross-coupling, a widely-used reaction for forming carbon-carbon bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific structure and functional groups present. Thiophene derivatives generally have good solubility in organic solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many thiophene derivatives have biological activity and are used in medicinal chemistry.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. This includes avoiding contact with skin and eyes and not inhaling any vapors.

Future Directions

Thiophene derivatives are a topic of ongoing research due to their wide range of potential applications, particularly in medicinal chemistry. Future research may focus on synthesizing new thiophene derivatives and exploring their properties and potential uses.